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Compound of Interest

Compound Name: Sulfameter-13C6

Cat. No.: B15556894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight calculation for

Sulfameter-13C6, an isotopically labeled version of the sulfonamide antibiotic, Sulfameter.

Chemical Structure and Formula
Sulfameter-13C6 is a stable isotope-labeled compound where six carbon atoms in the

Sulfameter molecule have been replaced with Carbon-13 (¹³C) isotopes. This labeling is

invaluable for various research applications, including metabolic studies and as an internal

standard in mass spectrometry-based quantification.

The chemical formula for Sulfameter is C₁₁H₁₂N₄O₃S. In Sulfameter-13C6, the formula is

represented as C₅¹³C₆H₁₂N₄O₃S, indicating that it contains five standard Carbon-12 atoms and

six Carbon-13 atoms.

Molecular Weight Calculation
The molecular weight is calculated by summing the atomic weights of all atoms present in the

molecule. The atomic weights of the constituent elements and isotopes are provided in the

table below.
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Element Isotope
Number of
Atoms

Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon ¹²C 5 12.011 60.055

Carbon ¹³C 6 13.00335 78.0201

Hydrogen ¹H 12 1.008 12.096

Nitrogen ¹⁴N 4 14.007 56.028

Oxygen ¹⁶O 3 15.999 47.997

Sulfur ³²S 1 32.06 32.06

Total 286.2561

The calculated molecular weight of Sulfameter-13C6 is 286.26 g/mol .

Experimental Protocols and Signaling Pathways
The determination of a compound's molecular weight is a fundamental calculation based on its

chemical formula and the atomic masses of its constituent isotopes. As such, it does not

involve experimental protocols or biological signaling pathways. These sections are therefore

not applicable to the scope of this particular technical guide.

Visualizations
Similarly, the request for diagrams of signaling pathways, experimental workflows, or logical

relationships is not applicable to the calculation of molecular weight.

To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of
Sulfameter-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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